Cas no 1309686-53-0 (5-amino-1-methyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester)

• Product Name: 5-amino-1-methyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester
• CAS No: 1309686-53-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 1104408
• PubChem ID: 58286312
• Update Time: 2025-04-20

5-amino-1-methyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-methyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester
• tert-Butyl 5-amino-1-methyl-1H-pyrrole-2-carboxylate
• SB63963
• 5-amino-1-methyl-1H-pyrrole-2-carboxylic acid tert-butyl ester
• SCHEMBL221024
• tert-Butyl5-amino-1-methyl-1H-pyrrole-2-carboxylate
• 1309686-53-0
• PMYPWUMCWLPMJG-UHFFFAOYSA-N

• Inchi： 1S/C10H16N2O2/c1-10(2,3)14-9(13)7-5-6-8(11)12(7)4/h5-6H,11H2,1-4H3
• InChI Key： PMYPWUMCWLPMJG-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C(N)N1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.2Ų